Cas no 114374-36-6 (1-(1H-pyrrol-1-yl)-2-Propen-1-one)

1-(1H-pyrrol-1-yl)-2-Propen-1-one structure
114374-36-6 structure
Product Name:1-(1H-pyrrol-1-yl)-2-Propen-1-one
CAS No:114374-36-6
MF:C7H7NO
MW:121.136581659317
CID:130395
PubChem ID:25108117
Update Time:2025-04-19

1-(1H-pyrrol-1-yl)-2-Propen-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(1H-pyrrol-1-yl)-2-Propen-1-one
    • 2-Propen-1-one,1-(1H-pyrrol-1-yl)-
    • Azobis(formic acid isopropyl)
    • azodicarboxylic acid diisopropyl ester
    • azolyl-vinyl ketone
    • DIAD
    • DIAD Alternative to DEAD
    • diazopropyl dicarboxylate
    • Diisopropyl azodicar
    • diisopropyl azodicarbonate
    • di-isopropyl azodicarboxylate
    • Diisopropyl azodicaroxylate
    • diisopropyl azodiformate
    • diisopropyl diazoacetate
    • Diisopropylazodicarboxylat
    • diisopropyldiazodicarboxylate
    • DIISOPYL AZODICARBOXYLATE
    • N-acryloylpyrrole
    • 1H-Pyrrole,1-(1-oxo-2-propenyl)-(9CI)
    • 1-pyrrol-1-ylprop-2-en-1-one
    • SCHEMBL8608287
    • 114374-36-6
    • 2-Propen-1-one, 1-(1H-pyrrol-1-yl)-
    • Inchi: 1S/C7H7NO/c1-2-7(9)8-5-3-4-6-8/h2-6H,1H2
    • InChI Key: GGUBLMHNFABREF-UHFFFAOYSA-N
    • SMILES: O=C(C=C)N1C=CC=C1

Computed Properties

  • Exact Mass: 121.05281
  • Monoisotopic Mass: 121.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • PSA: 22
  • LogP: 1.31430
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